
2,4,5-Trimethoxycinnamic acid basic properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,4,5-Trimethoxycinnamic acid

Cat. No.: B1220898 Get Quote

An In-depth Technical Guide on the Core Properties of 2,4,5-Trimethoxycinnamic Acid

Introduction
2,4,5-Trimethoxycinnamic acid (2,4,5-TMCA) is a derivative of cinnamic acid, a class of

organic compounds widely distributed in the plant kingdom.[1] As a phenylpropanoid, it serves

as a crucial building block in the synthesis of various biochemicals and reagents.[2] This

technical guide provides a comprehensive overview of the fundamental properties of 2,4,5-

TMCA, its synthesis, biological activities, and safety protocols, tailored for researchers,

scientists, and professionals in drug development. The molecule is of particular interest as it is

the major, non-toxic metabolite of alpha-asarone and retains many of its pharmacological

properties.[3]

Core Physicochemical Properties
The fundamental physical and chemical characteristics of 2,4,5-Trimethoxycinnamic acid are

summarized below. These properties are essential for its handling, characterization, and

application in research and development. The compound typically appears as a light yellow to

dark green powder or crystal.[2][4]
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Property Value Reference(s)

Molecular Formula C₁₂H₁₄O₅ [2][5]

Molecular Weight 238.24 g/mol [2][5]

CAS Number 24160-53-0 [5]

EC Number 246-047-2

Melting Point 164-166 °C (lit.)

Appearance
Light yellow to Amber to Dark

green powder to crystal
[2][4]

Purity >97.0% (HPLC) [2][4]

SMILES String
COc1cc(OC)c(\C=C\C(O)=O)c

c1OC

InChI Key
XCEGAEUDHJEYRY-

SNAWJCMRSA-N

Synonyms
3-(2,4,5-

Trimethoxyphenyl)acrylic Acid
[2][5]

Storage Class 11 - Combustible Solids

Spectral Data
Spectroscopic data is critical for the structural elucidation and purity assessment of 2,4,5-
Trimethoxycinnamic acid. Various spectroscopic resources are available for this compound.

Nuclear Magnetic Resonance (NMR): 1H NMR and 13C NMR spectra are available for

2,4,5-Trimethoxycinnamic acid.[6][7][8] The 1H NMR spectrum in CDCl₃ shows

characteristic chemical shifts for the methoxy, aromatic, and vinyl protons.[6]

Infrared Spectroscopy (IR): IR spectra are available and can be used to identify the

characteristic functional groups, such as the carboxylic acid and the aromatic ring.[8]

Mass Spectrometry (MS): Mass spectral data is available, providing information on the

molecular weight and fragmentation pattern of the molecule.[8]
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Experimental Protocols
The synthesis of cinnamic acid derivatives can be achieved through various methods. While

specific protocols for 2,4,5-TMCA are proprietary to manufacturers, general synthetic

procedures for related trimethoxycinnamic acids, such as the Knoevenagel condensation and

esterification/amidation, are well-documented and can be adapted.

General Synthesis via Knoevenagel Condensation
The Knoevenagel condensation is a common method for synthesizing cinnamic acids from

benzaldehydes. The following is a representative "green" protocol for a related isomer, 3,4,5-

trimethoxycinnamic acid, which illustrates the general principles.[9]

Materials:

3,4,5-Trimethoxybenzaldehyde

Malonic acid

Ammonium bicarbonate

Ethyl acetate (EtOAc)

Procedure:

Combine 3,4,5-trimethoxybenzaldehyde (1.0 equiv), malonic acid (1.2 equiv), and

ammonium bicarbonate (0.4 equiv) in a large test tube.[9]

Add a minimal amount of a high-boiling solvent like ethyl acetate.[9]

Heat the mixture in an oil bath at approximately 140°C. Vigorous gas evolution will occur as

the reaction proceeds and the solvent boils off.[9]

After the reaction subsides (typically a few minutes), cool the test tube.[9]

The crude product is then purified through recrystallization or column chromatography. Thin-

layer chromatography (TLC) can be used to monitor the reaction progress and purity.[9]
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General Workflow for Knoevenagel Condensation

Reaction Setup

Reaction

Workup & Purification

Combine Reactants:
- Benzaldehyde derivative

- Malonic Acid
- Ammonium Bicarbonate

Add minimal Ethyl Acetate

Heat at 140°C in oil bath

Monitor gas evolution

Cool to room temperature

Purify via recrystallization
or column chromatography

Assess purity with TLC

Final Product:
2,4,5-Trimethoxycinnamic Acid

Yields Cinnamic Acid Derivative
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Metabolism and Hypolipidemic Action of 2,4,5-TMCA

Alpha-Asarone
2,4,5-Trimethoxycinnamic Acid

(Major Metabolite)
Metabolism

Increased Bile Flow
(Bile Salts, Phospholipids)

Decreased LDL Cholesterol
Decreased Cholesterol
Saturation Index (CSI)

leads to
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Proposed Signaling of 3,4,5-TMCA Derivatives

Cellular Response

3,4,5-TMCA Amide
Derivative

5-HT1A Receptor

Binds as Agonist

pERK 1/2 Expression

Stimulates

Cortical Neuron

Antinarcotic Effect
(Attenuation of Morphine Withdrawal)

Leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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